Cas no 21544-02-5 (2-(aminomethyl)cyclopentan-1-amine)

• Product Name: 2-(aminomethyl)cyclopentan-1-amine
• CAS No: 21544-02-5
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD00127789
• CID: 51805
• PubChem ID: 89512
• Update Time: 2025-08-03

2-(aminomethyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Aminocyclopentanemethylamine
• 2-(aminomethyl)cyclopentan-1-amine
• 1-(Aminomethyl)-2-aminocyclopentane
• 1-Amino-2-(aminomethyl)cyclopentane
• 2-(aminomethyl)-1-cyclopentylamine
• 2-Amino-1-aminomethyl-cyclopentan
• 2-Aminomethyl-cyclopentylamin
• 2-aminomethyl-cyclopentylamine
• Cyclopentanemethanamine,2-amino
• Cyclopentanemethylamine,2-amino
• Cyclopentylamine,2-(aminomethyl)
• NSC-141555
• 2-(Aminomethyl)cyclopentanamine #
• 21544-02-5
• (2-aminocyclopentyl)methylamine
• Z951173802
• 2-Aminocyclopentanemethanamine
• 2-(Aminomethyl)cyclopentylamine
• EN300-86474
• Cyclopentanemethanamine, 2-amino-
• NSC141555
• SCHEMBL974042
• Cyclopentanemethylamine, 2-amino-
• AKOS BC-0818
• AKOS004119623
• DTXSID10885168
• EINECS 244-434-0
• SY043206
• AS-79395
• MFCD00127789
• NSC 141555
• Cyclopentanemethanamine,2-amino-
• F20645
• Cyclopentylamine, 2-(aminomethyl)-
• 2-aminomethyl-1-cyclopentylamine
• NS00050319
• 2-(Aminomethyl)cyclopentanamine
• 74684-84-7
• AKOS017461897
• DB-093323

• MDL： MFCD00127789
• Inchi： 1S/C6H14N2/c7-4-5-2-1-3-6(5)8/h5-6H,1-4,7-8H2
• InChI Key： SRGQQZYVZFJYHJ-UHFFFAOYSA-N
• SMILES： NC1CCCC1CN

Computed Properties

• Exact Mass: 114.11600
• Monoisotopic Mass: 114.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04000
• LogP: 1.47310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(aminomethyl)cyclopentan-1-amine

2-(Aminomethyl)cyclopentan-1-amine: A Comprehensive Overview

The compound with CAS No. 21544-02-5, commonly referred to as 2-(aminomethyl)cyclopentan-1-amine, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a cyclopentane ring with two amine groups: one directly attached to the ring and the other via a methylene bridge. The cyclopentane ring provides structural rigidity, while the amine groups confer reactivity and versatility, making this compound a valuable building block in various chemical reactions.

Recent studies have highlighted the potential of 2-(aminomethyl)cyclopentan-1-amine in drug discovery and materials science. Researchers have explored its ability to act as a chiral auxiliary in asymmetric synthesis, leveraging its rigid structure to induce high enantioselectivity in reactions. This property has been particularly useful in the synthesis of complex natural products and pharmaceutical intermediates. Additionally, the compound has shown promise as a precursor for the development of novel polymers and materials with tailored mechanical properties.

The synthesis of 2-(aminomethyl)cyclopentan-1-amine typically involves multi-step processes, often starting from cyclopentanone or other cyclopentane derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These methods include the use of transition metal catalysts and enzyme-mediated transformations, which have significantly enhanced the yield and purity of the final product.

In terms of applications, 2-(aminomethyl)cyclopentan-1-amine has found utility in diverse fields. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds, including antiviral agents and anticancer drugs. Its ability to form stable complexes with metal ions has also made it a valuable ligand in coordination chemistry and catalysis. Furthermore, this compound has been employed in the development of advanced materials, such as self-healing polymers and stimuli-responsive systems.

Recent research has also focused on the biological activity of 2-(aminomethyl)cyclopentan-1-amine. Studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, offering new avenues for therapeutic intervention. Additionally, its role as a modulator of cellular signaling pathways has been investigated, highlighting its potential in treating various diseases, including neurodegenerative disorders and inflammatory conditions.

The versatility of 2-(aminomethyl)cyclopentan-1-amine is further underscored by its ability to participate in a wide range of chemical transformations. These include nucleophilic substitutions, additions, and cyclizations, making it a versatile tool for organic chemists. Its reactivity can be fine-tuned through modifications to its structure, allowing for the creation of derivatives with enhanced functionality.

In conclusion, 2-(aminomethyl)cyclopentan-1-amine (CAS No. 21544-02-5) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.